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The mitigation of corrosion is a critical concern across numerous industries, from infrastructure
and manufacturing to the development of stable drug formulations. Amino alcohols have
emerged as a significant class of corrosion inhibitors due to their efficacy, cost-effectiveness,
and relatively low environmental impact. This guide provides an objective comparison of the
corrosion inhibition performance of various amino alcohols, supported by experimental data, to
assist researchers and professionals in selecting the optimal inhibitor for their specific
applications.

Performance Data: A Quantitative Comparison

The efficacy of a corrosion inhibitor is primarily determined by its ability to reduce the rate of
corrosion on a metal surface. This is often quantified by measuring the inhibition efficiency (IE),
which is calculated from the corrosion current density (Icorr) obtained through electrochemical
techniques. The following tables summarize the performance of different amino alcohols on
mild steel in acidic environments, providing a basis for comparative analysis.

Table 1: Corrosion Inhibition Efficiency of Diethanolamine (DEA) on Mild Steel in 0.5 M H2SOa
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Data sourced from a galvanostatic polarization study. It is important to note that inhibition
efficiency can be influenced by temperature, with performance generally decreasing as
temperature rises.

Table 2: Comparative Electrochemical Parameters for Steel in 3.5% NaCl Solution with a
Composite Inhibitor Containing Triethanolamine (TEA)

Corrosion Potential Corrosion Current

_ . Inhibition
Inhibitor (Ecorr) (mV vs. Density (Icorr) .
Efficiency (IE %)
SCE) (nAlcm?)
Blank -650 15.8

Composite Inhibitor
with TEA

-580 1.2 92.4

This data highlights the significant reduction in corrosion current density and a shift in corrosion
potential to a more noble value in the presence of a TEA-containing inhibitor, indicating
effective corrosion protection.

Mechanism of Corrosion Inhibition

Amino alcohols primarily function as adsorption inhibitors. Their molecules possess lone pairs
of electrons on nitrogen and oxygen atoms, which facilitate their adsorption onto the metal
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surface. This forms a protective film that acts as a barrier, isolating the metal from the corrosive
environment. Most amino alcohols act as mixed-type inhibitors, meaning they suppress both
the anodic (metal dissolution) and cathodic (hydrogen evolution) reactions of the corrosion
process.[1][2]

The inhibition mechanism involves the following key steps:
o Diffusion: The amino alcohol molecules diffuse from the bulk solution to the metal surface.

o Adsorption: The molecules adsorb onto the metal surface. This can be physisorption
(electrostatic interaction) or chemisorption (covalent bonding).

e Film Formation: The adsorbed molecules form a protective, thin film that blocks the active
sites for corrosion.

« Inhibition: The protective film hinders the electrochemical reactions responsible for corrosion.

The following diagram illustrates the general mechanism of corrosion inhibition by amino
alcohols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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